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Executive Summary
Polyvinylpyrrolidone (PVP), a water-soluble polymer, exhibits remarkable solubility in a

diverse range of organic solvents, a characteristic governed by its amphiphilic molecular

structure which contains both a polar amide group and non-polar alkyl groups.[1] This dual

nature allows for its application in numerous fields, from pharmaceutical formulations to

industrial coatings.[2] The solubility of PVP is primarily influenced by its molecular weight

(indicated by its K-value), the polarity of the solvent, temperature, and the presence of co-

solvents.[3] This guide provides an in-depth analysis of these factors, presents solubility data in

a clear, tabular format, and details a standardized experimental protocol for determining

solubility.

Understanding Polyvinylpyrrolidone (PVP)
PVP is a synthetic polymer produced from the monomer N-vinylpyrrolidone.[4] Commercially, it

is available in various grades classified by their K-value, which is derived from viscosity

measurements and corresponds to the polymer's average molecular weight.[5][6][7] Common

grades include K-15, K-30, K-60, and K-90, with the K-value increasing with the average

molecular weight.[6] This molecular weight is a critical factor determining the physical

properties of PVP, including its solubility profile.[3][6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b124986?utm_src=pdf-interest
https://www.benchchem.com/product/b124986?utm_src=pdf-body
https://www.chemicalbook.com/article/chemical-properties-of-polyvinylpyrrolidone.htm
https://www.researchgate.net/profile/Christos-Koukiotis/post/Would_dispersion_of_copper_oxide_nanoparticles_in_polar_solvents_water_ethylene_glycol_glycol_water_mixtures_lead_to_stable_nanofluids/attachment/5cf2f661cfe4a7968da631de/AS%3A765105008570368%401559426657064/download/pvp_polymers_brochure.pdf
https://www.researchgate.net/publication/283478644_Solubility_of_Polyvinylpyrrolidone_with_Different_Molecular_Weights_in_Supercritical_Carbon_Dioxide
https://www.benchchem.com/product/b124986?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7462970/
http://101.200.202.226/files/prod/manuals/201211/22/23033001.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4209342.htm
https://future4200.com/uploads/default/original/2X/2/2905229291697b5c568ecc12d7c6032cb1677003.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4209342.htm
https://www.researchgate.net/publication/283478644_Solubility_of_Polyvinylpyrrolidone_with_Different_Molecular_Weights_in_Supercritical_Carbon_Dioxide
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4209342.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124986?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Factors Influencing Solubility
The dissolution of PVP in organic solvents is a complex interplay of several factors:

Molecular Weight (K-Value): Generally, an inverse relationship exists between the molecular

weight of PVP and its solubility in organic solvents. Lower molecular weight grades, such as

PVP K-15 and K-30, tend to be soluble in a broader range of solvents compared to higher

molecular weight grades like K-90.[3] For instance, in many polar organic solvents, the

solubility of PVP decreases as the molecular weight increases.

Solvent Polarity: The principle of "like dissolves like" is paramount. As a polar polymer, PVP

dissolves readily in polar organic solvents such as alcohols, glycols, amines, and some

chlorinated hydrocarbons.[1][8][9] Conversely, it is generally insoluble or sparingly soluble in

non-polar solvents like hydrocarbons, ethers, and ketones such as acetone.[1][2][9]

Temperature: Increasing the temperature typically enhances the rate of dissolution and can

increase the solubility limit of PVP in a given solvent.[10] However, this effect can vary, and

for some solvent systems, PVP may exhibit a lower critical solution temperature (LCST),

where it precipitates out of solution upon heating.

Co-solvents: The solubility of PVP in poor solvents can be significantly improved by using a

co-solvent. For example, while PVP has poor solubility in aliphatic hydrocarbons, clear 3-5%

solutions can be prepared by first dissolving the polymer in butanol and then adding the

hydrocarbon.[7][11]

Quantitative Solubility Data
The following tables summarize the solubility of various PVP grades across a range of common

organic solvents. This data is compiled from multiple technical sources and provides a

comparative overview.

Table 1: Solubility of Low Molecular Weight PVP (e.g., K-15, K-25, K-30)
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Solvent Class Solvent Example Solubility References

Alcohols

Methanol, Ethanol,

Isopropanol, Butanol,

Cyclohexanol

Soluble [5][12]

Glycols

Propylene Glycol,

Glycerin, Polyethylene

Glycol (PEG 200, 400)

Soluble [5]

Acids
Acetic Acid, Propionic

Acid
Soluble [5]

Amines

Ethanolamine,

Diethanolamine,

Triethanolamine,

Pyridine

Soluble

Halogenated

Chloroform,

Dichloromethane, 1,2-

Dichloroethane

Soluble [5][13][14][15]

Lactones γ-Butyrolactone Soluble

Ketones
Acetone, Methyl Ethyl

Ketone (MEK)

Insoluble / Sparingly

Soluble
[1][6]

Ethers
Diethyl Ether,

Dimethyl Ether
Insoluble [5][6][9]

Hydrocarbons

Toluene, Xylene,

Mineral Oil, Hexane,

Cyclohexane

Insoluble [5][11]

Esters Ethyl Acetate Insoluble [5]

Table 2: Solubility of High Molecular Weight PVP (e.g., K-90)
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Solvent Class Solvent Example Solubility References

Alcohols
Methanol, Ethanol,

Isopropanol
Soluble [16][17][18]

Glycols
Ethylene Glycol,

Propylene Glycol
Soluble [16]

Amides

Dimethylformamide

(DMF),

Dimethylacetamide

(DMA)

Soluble [16]

Lactams 2-Pyrrolidone Soluble [16]

Halogenated Chloroform Soluble [18]

Ketones Acetone Insoluble [9][18]

Ethers Diethyl Ether Insoluble [9][18]

Hydrocarbons
General

Hydrocarbons
Insoluble [11]

Experimental Protocol for Solubility Determination
This section outlines a standardized methodology for determining the solubility of a PVP

sample in an organic solvent.

5.1 Objective To qualitatively and quantitatively determine the solubility of a specific grade of

Polyvinylpyrrolidone in a selected organic solvent at a controlled temperature.

5.2 Materials and Apparatus

Polyvinylpyrrolidone (specific K-value)

Organic solvent (analytical grade)

Analytical balance (± 0.0001 g)

Glass vials or bottles with screw caps (e.g., 20 mL)
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Magnetic stirrer and stir bars

Measuring cylinder or pipette

Spatula

Water bath or incubator for temperature control

Centrifuge (for quantitative analysis)

Drying oven (for quantitative analysis)

5.3 Experimental Workflow Diagram
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1. Preparation
Tare glass vial

2. Weighing
Accurately weigh PVP sample

(e.g., 0.1 g)

3. Solvent Addition
Add known volume of solvent

(e.g., 10 mL)

4. Dissolution
Add stir bar and seal vial.

Stir at constant temperature
(e.g., 24h at 25°C)

5. Qualitative Assessment
Visually inspect for clarity,
undissolved particles, or

phase separation

Soluble
(Clear, homogeneous solution)

If clear

Insoluble / Partially Soluble
(Cloudy, precipitate)

If cloudy/
precipitate

6. Quantitative Analysis (Optional)
Centrifuge to separate solids.

Evaporate solvent from a known
volume of supernatant.

Weigh the residue.

7. Calculation
Determine solubility
(e.g., in g/100 mL)
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PVP Properties Solvent Properties

Molecular Weight
(K-Value)

Solubility Outcome

Lower MW
favors solubility

Solvent Polarity

Matching polarity
favors solubility

High Solubility

e.g., Low K-Value PVP
in Polar Solvent (Ethanol)

Low Solubility

e.g., High K-Value PVP
in Non-Polar Solvent (Hexane)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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